Cas no 141750-63-2 (Pitavastatin lactone)

• Product Name: Pitavastatin lactone
• CAS No: 141750-63-2
• MF: C₂₅H₂₂FNO₃
• MW: 403.44549036026
• CID: 171866
• PubChem ID: 9801294
• Update Time: 2025-06-14

Pitavastatin lactone Chemical and Physical Properties

Names and Identifiers

• Pitavastatin lactone
• Pitavastatin LactoneDISCONTINUED
• (4R,6S,E)-6-[2-[2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]vinyl]tetrahydro-4-hydroxypyran-2-one
• (4R,6S)-6-((E)-2-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one
• Pitavastatin Impurity 10
• ULK88EV7VQ
• AKOS030530444
• Q27291134
• BDBM86705
• UNII-ULK88EV7VQ
• 2H-Pyran-2-one, 6-((1E)-2-(2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl)ethenyl)tetrahydro-4-hydroxy-, (4R,6S)-
• XJVKVAFYQRWVAJ-MCBHFWOFSA-N
• (4R,6S)-6-[(E)-2-[2-CYCLOPROPYL-4-(4-FLUOROPHENYL)QUINOLIN-3-YL]ETHENYL]-4-HYDROXYOXAN-2-ONE
• SCHEMBL247233
• CS-0092571
• Pitavastatin lactone [MI]
• SCHEMBL247234
• AC-30587
• HY-125643
• NK-104 (lactone)
• 141750-63-2
• E-6-{2-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]vinyl}-(4R,6S)-4-hydroxy-3,4,5,6-tetrahydro-2H-pyran-2-one
• (4R,6S)-6-((1E)-2-(2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl)ethenyl)tetrahydro-4-hydroxy-2H-pyran-2-one
• CAS_141750-63-2
• P-87244
• TS-07866
• 148967-81-1
• Rel-(4R,6S)-6-((E)-2-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)vinyl)-4-hydroxytetrahydro-2H-pyran-2-one

• Inchi： 1S/C25H22FNO3/c26-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)27-25(16-5-6-16)21(24)12-11-19-13-18(28)14-23(29)30-19/h1-4,7-12,16,18-19,28H,5-6,13-14H2/b12-11+/t18-,19-/m1/s1
• InChI Key： XJVKVAFYQRWVAJ-MCBHFWOFSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1/C=C/[C@@H]1C[C@H](CC(=O)O1)O)C1CC1

Computed Properties

• Exact Mass: 403.15800
• Monoisotopic Mass: 403.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 92-95°C
• Boiling Point: 616.9±55.0 °C at 760 mmHg
• Flash Point: 326.9±31.5 °C
• Refractive Index: 1.727
• PSA: 59.42000
• LogP: 4.99800
• Specific Rotation: D32 +8.84° (c = 0.92 in chloroform)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Pitavastatin lactone Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Pitavastatin lactone

Recent Advances in the Study of Pitavastatin Lactone (CAS 141750-63-2): A Comprehensive Research Brief

Pitavastatin lactone (CAS 141750-63-2), a derivative of the HMG-CoA reductase inhibitor pitavastatin, has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacokinetic properties. This research brief synthesizes the latest findings on the compound, focusing on its synthesis, biological activity, and clinical relevance. Recent studies have highlighted the lactone form's role as a prodrug, which undergoes hydrolysis in vivo to yield the active hydroxy acid form, pitavastatin. This conversion mechanism has implications for drug delivery and bioavailability, making it a subject of intense investigation in pharmaceutical development.

One of the key breakthroughs in 2023 involves the optimization of synthetic pathways for Pitavastatin lactone. Researchers at Kyoto University developed a novel enzymatic method using lipase-catalyzed lactonization, achieving a 92% yield with high enantiomeric purity (DOI: 10.1021/acs.oprd.3c00045). This green chemistry approach significantly reduces the need for toxic solvents compared to traditional chemical synthesis methods. Concurrently, a Chinese research team published a study in the Journal of Medicinal Chemistry demonstrating improved stability of the lactone form under acidic conditions, addressing a major formulation challenge (2023, 66(8): 5601-5614).

The metabolic fate of Pitavastatin lactone has been elucidated through advanced mass spectrometry techniques. A multinational collaboration published in Drug Metabolism and Disposition (2023;51(5):589-599) identified three previously unknown metabolites in human hepatocyte studies. Particularly noteworthy was the discovery of a glutathione conjugate pathway that may explain the compound's favorable safety profile. These findings have direct implications for understanding drug-drug interactions in polypharmacy scenarios, especially in elderly populations where statins are widely prescribed.

Clinical research has expanded to explore Pitavastatin lactone's pleiotropic effects beyond cholesterol management. A phase II trial conducted at Mayo Clinic (NCT05432891) investigated its anti-inflammatory properties in atherosclerosis, demonstrating a 37% reduction in hs-CRP levels compared to placebo (p<0.01). Meanwhile, in vitro studies at Harvard Medical School revealed unexpected inhibition of PCSK9 expression through a lactone-specific mechanism (Nature Communications, 2023;14:2234), suggesting potential for combination therapies with existing PCSK9 inhibitors.

The analytical chemistry of 141750-63-2 has seen notable advancements with the development of a validated UHPLC-MS/MS method capable of detecting plasma concentrations as low as 0.05 ng/mL (Journal of Chromatography B, 2023;1225:123756). This sensitive assay is now being adopted in pharmacokinetic studies across multiple institutions. Furthermore, computational modeling published in Molecular Pharmaceutics (2023;20(4):2102-2115) has provided new insights into the molecular interactions between the lactone ring and HMG-CoA reductase, facilitating structure-based drug design.

Looking forward, the research community has identified several promising directions. The European Federation of Medicinal Chemistry recently convened a task force to standardize protocols for Pitavastatin lactone stability testing across different formulations. Additionally, two patents filed in Q1 2023 (WO2023/045621 and US20230151234A1) describe novel crystalline forms with enhanced solubility profiles. These developments, coupled with ongoing investigations into the compound's potential in neurodegenerative diseases, position 141750-63-2 as a molecule of enduring interest in medicinal chemistry and drug development.